Cas no 2640861-50-1 (2-Methyl-3-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]quinoxaline)

• Product Name: 2-Methyl-3-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]quinoxaline
• CAS No: 2640861-50-1
• MF: C₁₉H₂₄N₄OS
• MW: 356.485062599182
• CID: 5315630
• PubChem ID: 155800765
• Update Time: 2025-05-20

2-Methyl-3-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]quinoxaline Chemical and Physical Properties

Names and Identifiers

• 2640861-50-1
• F6753-3267
• 2-methyl-3-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]quinoxaline
• AKOS040724524
• 2-Methyl-3-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]quinoxaline

• Inchi： 1S/C19H24N4OS/c1-14-18(21-17-7-3-2-6-16(17)20-14)23-8-4-5-15(13-23)19(24)22-9-11-25-12-10-22/h2-3,6-7,15H,4-5,8-13H2,1H3
• InChI Key： YUHHEAFORLIJDP-UHFFFAOYSA-N
• SMILES： S1CCN(CC1)C(C1CN(C2C(C)=NC3C=CC=CC=3N=2)CCC1)=O

Computed Properties

• Exact Mass: 356.16708258g/mol
• Monoisotopic Mass: 356.16708258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.6Ų

Additional information on 2-Methyl-3-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]quinoxaline

Comprehensive Overview of 2-Methyl-3-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]quinoxaline (CAS No. 2640861-50-1)

The compound 2-Methyl-3-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]quinoxaline (CAS No. 2640861-50-1) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique quinoxaline core, combined with thiomorpholine and piperidine moieties, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its ability to interact with diverse protein targets.

In recent years, the demand for novel heterocyclic compounds like 2-Methyl-3-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]quinoxaline has surged, driven by advancements in drug discovery and personalized medicine. This compound's molecular structure allows for selective binding, which is critical for developing targeted therapies with minimal side effects. Its CAS No. 2640861-50-1 serves as a unique identifier in chemical databases, facilitating seamless collaboration among scientists and regulatory bodies.

One of the most searched questions in the field is: "What are the applications of quinoxaline derivatives in modern medicine?" This compound, with its thiomorpholine-carbonyl and piperidinyl functional groups, exemplifies the versatility of quinoxaline-based scaffolds. Studies suggest its potential in addressing conditions related to central nervous system (CNS) disorders and metabolic diseases, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, the preparation of 2-Methyl-3-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]quinoxaline involves multi-step organic reactions, including amide coupling and N-alkylation. Its structural complexity poses challenges but also opens doors for innovative synthetic strategies. Researchers often explore green chemistry approaches to optimize its production, reflecting the growing emphasis on sustainability in the pharmaceutical industry.

The compound's physicochemical properties, such as solubility and stability, are critical for its bioavailability and formulation development. Analytical techniques like HPLC and mass spectrometry are routinely employed to characterize its purity and confirm its molecular identity. These aspects are frequently highlighted in user queries, such as "How to analyze quinoxaline derivatives effectively?"

In conclusion, 2-Methyl-3-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]quinoxaline (CAS No. 2640861-50-1) represents a fascinating area of research at the intersection of medicinal chemistry and drug development. Its unique structure and potential therapeutic benefits make it a subject of ongoing investigation, with implications for future innovations in healthcare.